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Compound of Interest

Compound Name: 8-Methylcinnoline
CAS No.: 5265-38-3
Cat. No.: B1613027

Get Quote

Executive Summary

8-Methylcinnoline (CAS: 5265-38-3) is a bicyclic heteroaromatic compound belonging to the
diazine family. It serves as a critical scaffold in medicinal chemistry, particularly in the
development of ALK-5 (TGF-[3 type | receptor) inhibitors and agrochemical fungicides. Distinct
from its isomer 8-methylquinoline, the presence of the 1,2-diazine (N=N) bond confers unique
electronic properties, while the methyl group at the C8 position introduces significant steric
hindrance at the N1 nitrogen, dictating regioselectivity in functionalization reactions.
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Property Data

IUPAC Name 8-Methylcinnoline

CAS Number 5265-38-3

Molecular Formula CoHsN2

Molecular Weight 144.17 g/mol

SMILES CC1=CC=CC2=CC=NN=C12
Core Scaffold 1,2-Benzodiazine (Cinnoline)

Chemical Identity & Structural Analysis[1][2][3]
The Cinnoline Scaffold

The cinnoline core consists of a benzene ring fused to a pyridazine ring.[1] The numbering
system initiates at the nitrogen atom adjacent to the bridgehead carbon (N1) and proceeds
counter-clockwise around the heterocyclic ring, then clockwise around the carbocyclic ring.

The "Peri" Effect

In 8-methylcinnoline, the methyl group is located at position 8, which is the peri-position
relative to the N1 nitrogen. This proximity creates a steric clash that significantly alters the
reactivity profile compared to unsubstituted cinnoline.

 Steric Shielding: The Van der Waals radius of the methyl group obstructs the lone pair on N1.

o Regioselectivity: Electrophilic attack (e.g., alkylation) is energetically disfavored at N1 and
occurs almost exclusively at N2.

Structural Visualization

The following diagram illustrates the numbering and the steric interaction region.
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Caption: Structural numbering of 8-methylcinnoline highlighting the steric interaction between
the C8-methyl group and N1.

Synthesis & Manufacturing Routes

The synthesis of 8-methylcinnoline typically employs the Widman-Stoermer or Richter
cyclization methodologies.[2] The choice of pathway depends on the availability of the ortho-
substituted aniline precursor.

The Widman-Stoermer Cyclization

This is the most robust method for generating the cinnoline core. It involves the diazotization of
an o-aminoalkenylbenzene. For 8-methylcinnoline, the precursor is 2-amino-3-
methylacetophenone (or the corresponding aldehyde for the unsubstituted C4 position).

Protocol Logic:

o Precursor Selection: The starting material must possess a methyl group ortho to the amine
(to become C8-Me) and an acetyl/formyl group ortho to the amine (to form the C3-C4
bridge).

o Diazotization: Treatment with sodium nitrite (NaNOz) and HCI generates the diazonium salt.
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¢ Cyclization: The diazonium cation attacks the electron-rich enol form of the ketone/aldehyde,
closing the pyridazine ring.

Synthetic Workflow Diagram
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Caption: Step-wise synthesis of 8-methylcinnoline via the Widman-Stoermer route.

Physicochemical Properties & Analytical Profile

Accurate characterization of 8-methylcinnoline requires understanding its spectral signature.

Property Value / Characteristic Notes
Molecular Weight 144.17 g/mol Monoisotopic mass: 144.0687
) ) ] Parent cinnoline mp: 39°C; 8-
Physical State Solid (Low Melting) o )
Me derivative likely higher.
Solubility DMSO, Methanol, DCM Limited solubility in water.
) ] Less basic than quinoline due
pKa ~2.5 (Conjugate acid) o
to N-N electronegativity.
Moderate lipophilicity suitable
LogP ~2.2

for CNS penetration.

NMR Spectroscopy Expectations

e 'H NMR (CDCls):

o Methyl Group: A distinct singlet integrating to 3H around & 2.8 - 2.9 ppm. The downfield

shift is due to the anisotropic effect of the aromatic ring.

o H3 & H4: A characteristic pair of doublets (if C3/C4 are unsubstituted) in the aromatic

region (6 7.5 - 8.5 ppm).

o H5, H6, H7: Multiplet patterns typical of a 1,2,3-trisubstituted benzene ring.

Reactivity & Pharmaceutical Applications[4][6][7][8]

[9][10]
Regioselective Alkylation
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In drug discovery, functionalizing the nitrogen atoms is common for tuning solubility.
o Experiment: Methylation with Methyl lodide (Mel).
e Outcome: Formation of the N2-methyl salt exclusively.[3]

e Mechanism: The C8-methyl group creates a "molecular wall," preventing the electrophile
from approaching N1. This is a self-validating confirmation of the 8-methyl structure; if N1
alkylation occurs, the structure is likely not 8-substituted.

Medicinal Chemistry: ALK-5 Inhibition

8-Methylcinnoline derivatives have emerged as potent inhibitors of ALK-5 (Activin receptor-
like kinase 5).

o Pathway: TGF-[3 signaling.[4]
o Therapeutic Goal: Inhibition of fibrosis and tumor metastasis.

» Role of 8-Me: The methyl group restricts conformational rotation when the scaffold is bound
to the kinase ATP-pocket, improving selectivity over p38 MAP kinase.
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Caption: Mechanism of action for 8-methylcinnoline-based ALK-5 inhibitors in the TGF-beta
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Reactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1613027/docs#8-methylcinnoline-structural-analysis-
synthesis-and-chemical-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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